Selective and high yield transformation of glycerol to lactic acid using NNN pincer ruthenium catalysts†
Chemical Communications Pub Date: 2020-07-13 DOI: 10.1039/D0CC02884C
Abstract
The conversion of glycerol selectively to lactic acid has been accomplished in high yields (ca. 90%) by using a NNN pincer–Ru catalyst. DFT explains the role of the Ru–P bond and sterics in favoring the catalysis.
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